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Compound of Interest

(6-Methoxypyridin-3-
Compound Name:
yl)methanamine dihydrochloride

Cat. No. B168551

Essential Safety and Handling Guide for (6-
Methoxypyridin-3-yl)methanamine
dihydrochloride

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate, essential safety and logistical information for handling (6-

Methoxypyridin-3-yl)methanamine dihydrochloride. Adherence to these procedures is
critical for ensuring personal safety and maintaining a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

(6-Methoxypyridin-3-yl)methanamine dihydrochloride is classified with the following
hazards: Harmful if swallowed, Causes skin irritation, Causes serious eye irritation, and May
cause respiratory irritation.[1][2] Therefore, stringent use of appropriate Personal Protective
Equipment (PPE) is mandatory.
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PPE Item Specification Purpose
) Chemical-resistant gloves To prevent skin contact and
Hand Protection o ]
(Nitrile, double-gloved) absorption.
) Safety goggles with side To protect eyes from splashes
Eye Protection _ _
shields or a face shield and dust.

] ] ] To protect skin and clothing
Body Protection Chemical-resistant lab coat o
from contamination.

) ) Use in a certified chemical To avoid inhalation of dust and
Respiratory Protection
fume hood vapors.

Detailed Operational Plan: Weighing and Dissolving
the Compound

This step-by-step protocol ensures the safe handling of (6-Methoxypyridin-3-yl)methanamine
dihydrochloride during routine laboratory procedures.

Preparation:
e Ensure a chemical fume hood is certified and functioning correctly.

» Gather all necessary equipment: the chemical container, weighing paper or boat, spatula,
beaker, solvent, and waste container.

» Don all required PPE as specified in the table above.
Procedure:
o Perform all manipulations within the chemical fume hood.

o Carefully open the container of (6-Methoxypyridin-3-yl)methanamine dihydrochloride,
avoiding any sudden movements that could create airborne dust.

e Using a clean spatula, carefully transfer the desired amount of the solid compound onto a

pre-tared weighing paper or boat.
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Once the desired amount is weighed, securely close the primary container.

Carefully add the weighed solid to the beaker containing the solvent.

Stir the solution gently to dissolve the compound.

Clean the spatula and any other contaminated reusable equipment thoroughly after use.
Spill and Emergency Procedures

In Case of a Spill:

o Evacuate: Immediately alert others in the vicinity and evacuate the immediate area.

o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

e Contain: For small spills, use an inert absorbent material like vermiculite or sand to cover the
spill.

o Collect: Carefully scoop the absorbed material into a labeled, sealed container for hazardous
waste disposal.

» Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

o Report: Report the spill to the laboratory supervisor and the Environmental Health and
Safety (EHS) department.

In Case of Personal Exposure:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.[3]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[3]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[3]

Comprehensive Disposal Plan

All waste containing (6-Methoxypyridin-3-yl)methanamine dihydrochloride must be treated
as hazardous waste.

Waste Segregation and Collection:

e Solid Waste: Collect all contaminated solid waste, including weighing papers, gloves, and
absorbent materials, in a dedicated, clearly labeled, and sealed hazardous waste container.

» Liquid Waste: Collect all solutions containing the compound in a separate, clearly labeled,
and sealed hazardous waste container.

o Sharps: Any contaminated sharps should be disposed of in a designated sharps container
for hazardous waste.

Decontamination of Laboratory Equipment:

» Rinsing: Rinse all glassware and equipment that came into contact with the chemical with a
suitable solvent. Collect the rinse as hazardous waste.

e Washing: Wash the rinsed equipment with soap and water.
» Drying: Allow the equipment to air dry in a well-ventilated area.
Final Disposal:

» All hazardous waste must be disposed of through the institution's certified hazardous waste
management program. Follow all local, state, and federal regulations for hazardous waste
disposal.

Chemical and Physical Properties
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Property Value

CAS Number 169045-12-9[1][4]
Molecular Weight 211.09 g/mol [1]
Physical Form Solid[1]

Storage Temperature Refrigerator[1]
Purity 95%[1]

Visual Workflow for Safe Handling and Disposal
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Caption: Workflow for handling and disposal of (6-Methoxypyridin-3-yl)methanamine
dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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